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Compound of Interest

Compound Name: LY3509754

Cat. No.: B10828461 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of LY3509754, a potent IL-17A inhibitor intended for

research use only.

This document provides critical safety and logistical information for the laboratory use of

LY3509754. Adherence to these guidelines is essential to ensure personnel safety and

maintain experimental integrity. A thorough understanding and implementation of these

procedures are paramount, especially in light of the compound's potential for inducing drug-

induced liver injury at higher concentrations, as observed in clinical trials.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling LY3509754, a comprehensive safety approach combining appropriate personal

protective equipment with engineering controls is mandatory. The following table summarizes

the required PPE and recommended engineering controls.
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Equipment/Control Specification Purpose

Gloves

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne particles.

Lab Coat

Standard laboratory coat. A

disposable gown is

recommended for larger

quantities or when there is a

risk of significant

contamination.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the powder

form or when engineering

controls are not sufficient to

minimize inhalation risk.

Minimizes inhalation of the

compound.

Engineering Controls

Work should be conducted in a

certified chemical fume hood

or a ventilated balance

enclosure.

Contains airborne particles

and prevents exposure to the

laboratory environment.

Health and Safety Information
LY3509754 is a potent compound with limited long-term toxicological data. The primary known

risk is the potential for liver toxicity.
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Hazard Description First Aid Measures

Acute Toxicity

Potential for drug-induced liver

injury, especially at high doses.

[1]

Eye Contact: Immediately flush

with plenty of water for at least

15 minutes. Skin Contact:

Wash off immediately with

soap and plenty of water.

Inhalation: Move to fresh air. If

not breathing, give artificial

respiration. Ingestion: Do NOT

induce vomiting. Never give

anything by mouth to an

unconscious person. Rinse

mouth with water.

Chronic Toxicity
Long-term effects are not fully

known.

Seek medical attention if any

symptoms develop after

exposure.

Storage and Handling Procedures
Proper storage and handling are crucial to maintain the stability of LY3509754 and to prevent

accidental exposure.
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Condition Specification Rationale

Storage Temperature

Store as a solid at -20°C for

long-term storage (months to

years) or at 0-4°C for short-

term storage (days to weeks).

Ensures chemical stability and

prevents degradation.

Handling

Handle as a non-hazardous

chemical for shipping purposes

under ambient temperature for

short periods.

The compound is stable

enough for ordinary shipping

durations.

Solutions

Prepare solutions in a fume

hood. Avoid generating dust or

aerosols.

Minimizes inhalation exposure.

Operational Plan: Step-by-Step Handling Workflow
The following workflow outlines the key steps for safely handling LY3509754 from receipt to

disposal.
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Workflow for Handling LY3509754

Receiving and Storage

Preparation

Experimentation

Disposal

Receive Shipment

Inspect Container for Damage

Log in Inventory

Store at Appropriate Temperature
(-20°C or 4°C)

Don Appropriate PPE

Prepare Fume Hood

Weigh Compound

Dissolve in Solvent

Conduct Experiment in Fume Hood

Clean Work Area and Equipment

Collect Solid and Liquid Waste Separately

Label Hazardous Waste Containers

Dispose of Waste According to Institutional and Local Regulations

Click to download full resolution via product page

Workflow for Handling LY3509754
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Disposal Plan
All waste materials contaminated with LY3509754 must be treated as hazardous chemical

waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

This includes empty vials, contaminated PPE, and weighing papers.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Decontamination: All surfaces and equipment that have come into contact with LY3509754
should be decontaminated with an appropriate solvent (e.g., 70% ethanol) followed by a

soap and water wash.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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